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Compound of Interest

Compound Name: 2',5'-Bis-O-(triphenyIMethyl)uridine

Cat. No.: B13089096

Disclaimer: No specific Safety Data Sheet (SDS) for 2',5'-Bis-O-(triphenylMethyl)uridine has
been located. The following disposal procedures are based on general best practices for
laboratory chemical waste and should be adapted in consultation with your institution's
Environmental Health and Safety (EHS) department. The information provided here is for
guidance purposes only and does not replace a formal risk assessment and adherence to
local, state, and federal regulations.

Researchers, scientists, and drug development professionals handling 2',5'-Bis-O-
(triphenylMethyl)uridine must prioritize safety and environmental responsibility in its disposal.
While this compound is a derivative of uridine, the addition of two triphenylmethyl (trityl) groups
can significantly alter its chemical and toxicological properties. Therefore, treating it with
caution as a potentially hazardous chemical is the most prudent approach.

Chemical and Physical Properties

The following table summarizes the available chemical and physical properties for a structurally
similar compound, 2'-Deoxy-2'-0x0-3',5'-bis-O-(triphenylmethyl)uridine, as obtained from
PubChem. This data is for reference only and may not accurately reflect the properties of 2',5'-
Bis-O-(triphenylMethyl)uridine.
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Property Value Source
Molecular Formula C47H38N206 PubChem[1]
Molecular Weight 726.8 g/mol PubChem[1]
Melting Point 130 -137 °C LookChem[2]
Appearance Not Available

Solubility Not Available

General Disposal Protocol for Modified Nucleosides

The following is a step-by-step guide for the proper disposal of 2',5'-Bis-O-
(triphenylMethyl)uridine, based on general laboratory waste management principles.

Step 1: Waste Identification and Classification
o Treat 2',5'-Bis-O-(triphenylMethyl)uridine as a chemical waste.[3][4]

e Unless confirmed to be non-hazardous by your institution's EHS department, it is best
practice to handle it as a hazardous waste.[5]

e Do not dispose of this chemical down the drain or in regular trash.[6][7]
Step 2: Waste Segregation and Collection
e Solid Waste:

o Collect solid 2',5'-Bis-O-(triphenylMethyl)uridine waste in a designated, leak-proof, and
chemically compatible container.

o The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name: "2',5'-Bis-O-(triphenylMethyl)uridine".[3][5]

o Also, list the approximate quantity of the waste.

e Contaminated Labware:
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o Disposable items such as gloves, weighing paper, and pipette tips that are contaminated
with the compound should be placed in the same hazardous waste container as the solid

waste.

o Empty containers that held the chemical should be managed as hazardous waste unless
they have been triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[5]
 Liquid Waste (if in solution):

o If the compound is in a solvent, collect it in a separate, clearly labeled "Hazardous Waste"

container.

o The label must include the full chemical name of the nucleoside derivative and the
solvent(s) with their approximate percentages.[5]

o Do not mix incompatible waste streams.
Step 3: Storage of Chemical Waste

o Store the hazardous waste container in a designated Satellite Accumulation Area within the

laboratory.[7]
e The storage area should be secure, well-ventilated, and away from general laboratory traffic.
o Keep the waste container closed at all times, except when adding waste.[7]
Step 4: Arranging for Disposal

e Once the waste container is full or you are ready for disposal, contact your institution's EHS

department to schedule a pickup.[3][7]

» Follow your institution's specific procedures for requesting a chemical waste pickup. This
may involve filling out an online form or a physical tag for the waste container.[5]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2',5'-Bis-O-(triphenylMethyl)uridine.

Waste Generation & Characterization

Generation of 2',5'-Bis-O-
(triphenylMethyl)uridine Waste

S a specific Safety Data Sheet (SD

ith disposal information available?2

Assume waste is hazardous.

Consult institutional EHS. Yes (Follow SDS)

Segregation & Collectiq

43

Segregate waste by type:
Solid, Liquid, Contaminated Labware

'

Use a dedicated, labeled hazardous
waste container for each waste type.

Storage & Disposal

Store waste in a designated
Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Proper Disposal by EHS
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Caption: Workflow for the safe disposal of 2',5'-Bis-O-(triphenylMethyl)uridine.

Crucial Recommendation: Always consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance on the disposal of any chemical waste. They
can provide information on regulatory requirements and the proper procedures to ensure safety
and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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